Cas no 355382-11-5 ((2-methoxyphenyl)methyl(pentan-3-yl)amine)

• Product name: (2-methoxyphenyl)methyl(pentan-3-yl)amine
• CAS No: 355382-11-5
• MF: C₁₃H₂₁NO
• MW: 207.31194
• CID: 920442
• PubChem ID: 867447

(2-methoxyphenyl)methyl(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)pentan-3-amine
• N-[(2-methoxyphenyl)methyl]pentan-3-amine
• AC1LHQB8
• AG-F-23080
• CBMicro_024831
• CCG-11913
• CTK4H4733
• MolPort-001-505-088
• Oprea1_855220
• STK145730
• (2-methoxyphenyl)methyl(pentan-3-yl)amine
• [(2-METHOXYPHENYL)METHYL](PENTAN-3-YL)AMINE
• (1-ETHYLPROPYL)(2-METHOXYBENZYL)AMINE
• DB-210694
• EN300-168661
• SCHEMBL20988035
• DTXSID20357760
• SR-01000213702
• CS-0295975
• 355382-11-5
• CHEMBRDG-BB 5566942
• AKOS000230219
• AB00089542-01
• SR-01000213702-1
• BIM-0024851.P001

• MDL： MFCD01135442
• Inchi： InChI=1S/C13H21NO/c1-4-12(5-2)14-10-11-8-6-7-9-13(11)15-3/h6-9,12,14H,4-5,10H2,1-3H3
• InChI Key： MNHYMJKHEOBWAB-UHFFFAOYSA-N
• SMILES： CCC(CC)NCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 207.16200
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 3.2

Experimental Properties

• Density: 0.936
• Boiling Point: 280.1°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.494
• PSA: 21.26000
• LogP: 3.36430

(2-methoxyphenyl)methyl(pentan-3-yl)amine Security Information

(2-methoxyphenyl)methyl(pentan-3-yl)amine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methoxyphenyl)methyl(pentan-3-yl)amine

Introduction to (2-Methoxyphenyl)methyl(pentan-3-yl)amine (CAS No. 355382-11-5)

(2-Methoxyphenyl)methyl(pentan-3-yl)amine, also known by its CAS number 355382-11-5, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl group and a pentan-3-ylamine moiety, making it a valuable building block for the development of novel compounds and materials.

The molecular formula of (2-methoxyphenyl)methyl(pentan-3-yl)amine is C₁₄H₂₁NO, and its molecular weight is approximately 219.32 g/mol. The compound's chemical structure features a benzene ring substituted with a methoxy group at the 2-position, which is connected to a methyl group. This methyl group is further bonded to a pentan-3-ylamine chain, providing the compound with a combination of aromatic and aliphatic functionalities.

In recent years, (2-methoxyphenyl)methyl(pentan-3-yl)amine has been the subject of numerous studies due to its potential applications in various scientific and industrial domains. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The presence of both aromatic and amine functionalities makes it an attractive starting material for the development of drugs targeting specific biological pathways.

For instance, researchers have explored the use of (2-methoxyphenyl)methyl(pentan-3-yl)amine in the synthesis of antidepressants and neuroprotective agents. The compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, has been highlighted in several studies. This makes it a promising candidate for the development of new therapeutic agents for conditions such as depression and neurodegenerative diseases.

Beyond pharmaceutical applications, (2-methoxyphenyl)methyl(pentan-3-yl)amine has also shown potential in the field of materials science. Its unique chemical structure allows it to be used as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have been investigated for their use in catalytic processes, particularly in the synthesis of fine chemicals and polymers.

Additionally, the compound's solubility properties make it suitable for use in solution-based processes. It exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its handling and processing in laboratory settings. This property is particularly advantageous in synthetic chemistry, where solubility can significantly impact reaction efficiency and product yield.

The stability of (2-methoxyphenyl)methyl(pentan-3-yl)amine under various conditions has also been studied extensively. It is generally stable at room temperature and can be stored without significant degradation over extended periods. However, exposure to strong acids or bases can lead to decomposition or rearrangement reactions, which should be considered when designing synthetic routes or storage conditions.

In terms of safety and handling, (2-methoxyphenyl)methyl(pentan-3-yl)amine should be handled with care to avoid skin contact or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, proper ventilation should be maintained to prevent the accumulation of vapors.

The environmental impact of (2-methoxyphenyl)methyl(pentan-3-yl)amine has also been evaluated. While it is not classified as a hazardous substance under current regulations, it is important to follow best practices for waste disposal to minimize any potential environmental impact. Proper disposal methods should be followed to ensure that any unused or waste material is handled safely and responsibly.

In conclusion, (2-methoxyphenyl)methyl(pentan-3-yl)amine (CAS No. 355382-11-5) is a versatile compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on science and industry.